2-(Tert-butoxy)-1,3-thiazol-5-amine

• Molecular Formula: C7H12N2OS
• Molecular Weight: 172.25 g/mol
• IUPAC Name: 2-[(2-methylpropan-2-yl)oxy]-1,3-thiazol-5-amine
• InChI: InChI=1S/C7H12N2OS/c1-7(2,3)10-6-9-4-5(8)11-6/h4H,8H2,1-3H3
• InChI Key: FYLRLYBIRKIPFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=NC=C(S1)N

Description

2-(Tert-butoxy)-1,3-thiazol-5-amine is a thiazole derivative characterized by a tert-butoxy group (-OC(CH₃)₃) at position 2 and an amine (-NH₂) group at position 5 on the thiazole ring. Thiazoles are heterocyclic compounds with a sulfur and nitrogen atom in the five-membered ring, widely studied for their biological activities, including anticancer, antimicrobial, and anti-inflammatory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Tert-butoxy)-1,3-thiazol-5-amine typically involves the reaction of a thiazole derivative with tert-butyl alcohol in the presence of a strong base such as sodium hydride or potassium tert-butoxide. The reaction is usually carried out in an inert atmosphere to prevent oxidation and moisture interference. The reaction conditions often include:

Temperature: Ambient to slightly elevated temperatures (25-50°C)

Solvent: Anhydrous solvents like tetrahydrofuran (THF) or dimethylformamide (DMF)

Reaction Time: Several hours to ensure complete conversion

Industrial Production Methods

Industrial production of 2-(Tert-butoxy)-1,3-thiazol-5-amine may involve continuous flow processes to enhance efficiency and yield. Flow microreactor systems can be employed to introduce the tert-butoxy group into the thiazole ring in a controlled and sustainable manner .

Chemical Reactions Analysis

Types of Reactions

2-(Tert-butoxy)-1,3-thiazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazole ring to dihydrothiazole derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole ring or the tert-butoxy group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) or nucleophiles like amines and thiols can be employed.

Major Products Formed

Oxidation: Sulfoxides and sulfones

Reduction: Dihydrothiazole derivatives

Substitution: Halogenated thiazoles, amine-substituted thiazoles, and thiol-substituted thiazoles

Scientific Research Applications

The search results provide information regarding thiazole derivatives, but do not specifically address the applications of "2-(Tert-butoxy)-1,3-thiazol-5-amine." However, the search results do offer insight into the applications of related compounds, like thiazoles and aminothiazoles, as well as tert-butyloxycarbonyl-protected compounds.

Thiazole Derivatives: Applications

• Antitumor Activity Thiazole derivatives exhibit antitumor properties and have demonstrated cytotoxicity against cancer cell lines. Modifications in the thiazole structure can enhance cytotoxic activity, showing a structure-activity relationship crucial for drug development.
• Antimicrobial Activity Certain phenylthiazol-2-amine derivatives have shown potent antibacterial activity comparable to standard antibiotics, suggesting their potential in treating bacterial infections.
• Anti-tubercular Agents 2-aminothiazoles have antibacterial activity against Mycobacterium tuberculosis. The C-2 position of the thiazole can accommodate lipophilic substitutions, while the C-4 position and the thiazole core are sensitive to change . The thiazole core plays a significant role in the activity against M. tuberculosis .
• Anti-Cancer Potential Thiazole derivatives can inhibit cancer cell proliferation. Compounds with electron-donating groups significantly increased potency against human glioblastoma U251 cells and human melanoma WM793 cells.
• Enzyme Inhibition Thiazole derivatives can effectively inhibit Mycobacterium growth, with structural modifications enhancing inhibitory effects on resistant strains.
• Synthesis of Anti-inflammatory Agents 4-Benzyl-1,3-thiazole derivatives have been synthesized and screened for anti-inflammatory activity .

Tert-Butyloxycarbonyl (Boc) Chemistry: Applications

• Protection of Amines: The N-Boc protection of amines can be achieved using glycerol as a solvent . This protocol is chemoselective, efficient, and environmentally friendly, allowing for the protection of various functionalized amines without side products .
• Peptide Synthesis: Tert-butyloxycarbonyl-protected amino acid ionic liquids (Boc-AAILs) can be used as starting materials in dipeptide synthesis . A distinctive coupling reagent enhances amide formation in the Boc-AAILs without base addition, yielding dipeptides in 15 minutes .
• Amidation of Esters: Tert-butoxide can assist in the amidation of esters under green conditions . The reaction is efficient, rapid, versatile, and economical, with applications in organic synthesis, biochemistry, and industrial chemistry .
• Ionic Liquids A series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) have been prepared .

2-Butoxy-1,3-thiazol-5-amine

• 2-Butoxy-1,3-thiazol-5-amine is a chemical compound with the CAS No. 1598211-02-9 .

Data Tables
Antitumor Activity of Thiazole Derivatives

Compound	Cell Line	IC₅₀ (µg/mL)
Compound 9	Jurkat (anti-Bcl-2)	1.61 ± 1.92
Compound 10	A-431	1.98 ± 1.22

Antimicrobial Activity of Substituted Phenylthiazol-2-amines

Compound	Activity
Compound A	Effective against Staphylococcus epidermidis
Compound B	Broad-spectrum antimicrobial activity

Mechanism of Action

The mechanism of action of 2-(Tert-butoxy)-1,3-thiazol-5-amine involves its interaction with molecular targets such as enzymes and receptors. The tert-butoxy group can influence the compound’s binding affinity and specificity. The thiazole ring can participate in hydrogen bonding and π-π interactions, which are crucial for its biological activity .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share the thiazol-5-amine core but differ in substituents, influencing their physicochemical and biological profiles:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Applications/Activities	References
2-(Tert-butoxy)-1,3-thiazol-5-amine	-OC(CH₃)₃ at C2, -NH₂ at C5	C₇H₁₂N₂OS	172.25 g/mol	Hypothesized: Drug lead optimization	N/A
4-tert-Butyl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-amine	-C(CH₃)₃ at C4, -1H-1,2,4-triazole at C5, -NH₂ at C2	C₉H₁₂N₆S	236.30 g/mol	Anticancer research
5-(((5-(tert-Butyl)oxazol-2-yl)methyl)thio)thiazol-2-amine	-S-CH₂-(5-tert-butyloxazole) at C5, -NH₂ at C2	C₁₂H₁₆N₄OS₂	312.41 g/mol	Medicinal chemistry exploration
5-(4-Chloro-2-fluorobenzyl)-1,3-thiazol-2-amine	-(4-Cl-2-F-benzyl) at C5, -NH₂ at C2	C₁₀H₈ClFN₂S	242.70 g/mol	Antimicrobial agents
5-[4-(Trifluoromethyl)benzyl]-1,3-thiazol-2-amine	-(4-CF₃-benzyl) at C5, -NH₂ at C2	C₁₁H₉F₃N₂S	258.26 g/mol	Drug-like molecule synthesis

Key Observations :

• Electron-withdrawing groups (e.g., -CF₃ in ) enhance electrophilicity, affecting receptor binding.

Physicochemical Properties

• Lipophilicity : The tert-butoxy group likely increases logP compared to polar substituents (e.g., -SO₂ in ), enhancing blood-brain barrier penetration.
• Solubility : Amine groups improve aqueous solubility, but bulky tert-butoxy may counteract this, necessitating formulation adjustments.

Biological Activity

2-(Tert-butoxy)-1,3-thiazol-5-amine is a compound featuring a thiazole ring, which is known for its diverse biological activities. This article explores the biological activity of this compound, focusing on its potential applications in medicinal chemistry, including antimicrobial and anticancer properties.

Antitumor Activity

Thiazole derivatives, including 2-(tert-butoxy)-1,3-thiazol-5-amine, have demonstrated significant antitumor properties. Research indicates that compounds with thiazole rings can inhibit cancer cell proliferation through various mechanisms:

• Cell Cycle Arrest : Studies have shown that certain thiazole derivatives can induce G0/G1 cell cycle arrest in cancer cells, leading to reduced proliferation and increased apoptosis .
• Mechanism of Action : The antitumor effects are often linked to the compound's ability to interact with DNA and inhibit topoisomerase II, resulting in DNA double-strand breaks.

Antimicrobial Properties

The antimicrobial activity of 2-(tert-butoxy)-1,3-thiazol-5-amine has been noted in various studies. Thiazoles are generally recognized for their broad-spectrum antimicrobial effects:

• Inhibition of Bacterial Growth : Compounds similar to 2-(tert-butoxy)-1,3-thiazol-5-amine have shown effectiveness against various bacterial strains, including E. coli and Staphylococcus aureus, with minimum inhibitory concentrations (MIC) ranging from 0.17 mg/mL to 0.47 mg/mL depending on the specific derivative .

Compound	Target Bacteria	MIC (mg/mL)
2-(Tert-butoxy)-1,3-thiazol-5-amine	E. coli	0.23
Similar Thiazole Derivative	S. aureus	0.47

Case Studies and Research Findings

• Anticancer Mechanisms : A study by Finiuk et al. explored new thiazole derivatives and their anticancer activity against K562 cells. The results indicated that these compounds could induce apoptosis via caspase activation and modulation of Bcl-2 family proteins .
• Antimicrobial Efficacy : In a comparative analysis of various thiazole derivatives, it was found that certain substitutions on the thiazole ring significantly enhanced antimicrobial activity against both Gram-positive and Gram-negative bacteria .
• In Silico Studies : Molecular docking studies have suggested that 2-(tert-butoxy)-1,3-thiazol-5-amine may interact effectively with specific biological targets, which could help elucidate its mechanism of action and guide further drug development efforts.